Cas no 2228503-98-6 (methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228503-98-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5846601
• PubChem ID: 165967169
• Update Time: 2025-06-08

methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate
• methyl 5-[(1-hydroxycyclopropyl)methyl]-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1732142
• 2228503-98-6

• Inchi： 1S/C11H15NO3/c1-12-8(7-11(14)5-6-11)3-4-9(12)10(13)15-2/h3-4,14H,5-7H2,1-2H3
• InChI Key： GSZLXWYGBHSKRS-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C(C(=O)OC)N2C)CC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228503-98-6): A Comprehensive Overview

Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2228503-98-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclopropyl group and a hydroxymethyl substituent, make it a promising candidate for further investigation in medicinal chemistry.

The5-(1-hydroxycyclopropyl)methyl moiety in the molecular structure of Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate introduces a rigid three-membered ring that can influence the conformation and reactivity of the molecule. This structural feature has been extensively studied in the context of developing novel bioactive compounds. The cyclopropyl group is known to enhance metabolic stability and improve binding affinity to biological targets, making it an attractive scaffold for drug design.

Additionally, the1-methyl-1H-pyrrole-2-carboxylate backbone of this compound contributes to its pharmacological potential. Pyrroles are a class of nitrogen-containing heterocycles that have shown significant promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The carboxylate group at the 2-position of the pyrrole ring further enhances the molecule's solubility and bioavailability, which are critical factors in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate exemplify this principle by incorporating multiple pharmacophoric elements into a single molecular framework. The combination of a hydroxymethyl group and a methyl-substituted pyrrole ring suggests potential interactions with biological targets such as enzymes and receptors, which are key players in many disease pathways.

In vitro studies have begun to explore the biological activity of Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate. Preliminary findings indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. Thehydroxycyclopropyl moiety appears to play a crucial role in mediating these interactions, possibly through hydrogen bonding or hydrophobic interactions with specific residues in the target protein.

The synthesis of Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex core structure efficiently. These methods not only improve the synthetic route but also allow for the introduction of additional functional groups that can enhance biological activity.

The pharmacokinetic properties of this compound are also under investigation. In silico simulations have been used to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies suggest that Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate has favorable properties for oral administration, including reasonable solubility and stability in biological fluids.

Future research directions include exploring the mechanism of action of this compound and identifying potential therapeutic applications. Collaborative efforts between computational chemists and experimental biologists are essential to unravel the complex interactions between Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate and its biological targets. Additionally, preclinical studies will be necessary to assess its safety and efficacy before moving into human trials.

The development of novel therapeutic agents is a dynamic and challenging field that relies on innovation and interdisciplinary collaboration. Compounds like Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrrole-2-carboxylate represent an exciting opportunity to discover new treatments for various diseases. As research continues to uncover new biological targets and synthetic strategies, compounds with similar structural motifs are expected to emerge as valuable tools in drug discovery pipelines.